Cas no 2228793-97-1 (1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228793-97-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6300644
• PubChem ID: 165625869
• Update Time: 2025-07-17

1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine
• 1-[2-(2-methoxy-6-methylphenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1772569
• 2228793-97-1

• Inchi： 1S/C14H21NO/c1-10-6-5-7-11(16-4)12(10)13(2,3)14(15)8-9-14/h5-7H,8-9,15H2,1-4H3
• InChI Key： UJQSBNKVAVANFC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(2-Methoxy-6-Methylphenyl)Propan-2-Ylcyclopropan-1-Amine (CAS No. 2228793-97-1)

The compound 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228793-97-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate cyclopropylamine core, combined with a methoxy-methylphenyl substituent, makes it a subject of study for potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemical properties and how these influence its biological activity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine structure aligns with this trend, as its rigid cyclopropane ring may enhance binding affinity to specific biological targets. This has led to increased searches for "cyclopropylamine derivatives in drug design" and "methoxy-phenyl compounds for CNS applications," reflecting its relevance in contemporary research.

The synthetic pathway of this compound is another area of focus. Organic chemists are exploring efficient methods to produce high-purity 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine, with particular attention to green chemistry principles. Questions like "how to optimize the yield of CAS 2228793-97-1" or "scalable synthesis of cyclopropylamine analogs" are frequently encountered in academic and industrial forums, highlighting its practical importance.

From a pharmacological perspective, preliminary studies suggest that the compound's lipophilic nature and hydrogen-bonding capabilities could make it a candidate for modulating enzyme activity or receptor interactions. Its structural similarity to known bioactive molecules has also sparked discussions about "SAR studies of methoxy-substituted cyclopropanamines" in online research communities. However, further in vitro and in vivo testing is required to validate these hypotheses.

In the context of material science, the 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine framework offers opportunities for designing functional polymers or catalysts. Its steric hindrance and electronic effects could influence polymerization kinetics or catalytic efficiency, topics often searched alongside terms like "cyclopropane-based materials" and "aryl-substituted amine catalysts."

Regulatory and safety assessments of CAS No. 2228793-97-1 remain critical, especially as its applications expand. While not classified as hazardous, researchers emphasize the need for standardized analytical methods (e.g., HPLC, NMR) to ensure batch consistency. Queries such as "stability profile of 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine" or "spectroscopic characterization of CAS 2228793-97-1" are common in technical literature.

In summary, 1-2-(2-methoxy-6-methylphenyl)propan-2-ylcyclopropan-1-amine represents a versatile compound with untapped potential across multiple disciplines. Its molecular architecture and emerging applications continue to inspire innovation, making it a focal point for both academic inquiry and industrial development.